Cas no 7746-72-7 (N-[amino-(cyanoamino)methylidene]benzamide)

• Product Name: N-[amino-(cyanoamino)methylidene]benzamide
• CAS No: 7746-72-7
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 1786359
• PubChem ID: 135429811
• Update Time: 2025-04-21

N-[amino-(cyanoamino)methylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[amino-(cyanoamino)methylidene]benzamide
• AC1L5ZOQ
• ZINC27093448
• N1-benzoyl-N3-cyanoguanidine
• 1-(Benzoyl)-3-cyanoguanidin
• N-Benzoyl-N'-cyan-guanidin
• AC1Q50EG
• N-benzoyl-N'-cyano-guanidine
• N-Benzoyl-N'-cyanoguanidine
• NSC41785
• AC1L5ZOQ; ZINC27093448; N1-benzoyl-N3-cyanoguanidine; 1-(Benzoyl)-3-cyanoguanidin; N-Benzoyl-N'-cyan-guanidin; AC1Q50EG; N-benzoyl-N'-cyano-guanidine; N-Benzoyl-N'-cyanoguanidine; NSC41785;
• DTXSID10228172
• SCHEMBL11400756
• N-(N-cyanocarbamimidoyl)benzamide
• NSC 41785
• 7746-72-7
• NSC-41785

• Inchi： 1S/C9H8N4O/c10-6-12-9(11)13-8(14)7-4-2-1-3-5-7/h1-5H,(H3,11,12,13,14)
• InChI Key： GEPDMNXQKYQBAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N/C(=N/C#N)/N

Computed Properties

• Exact Mass: 188.06994
• Monoisotopic Mass: 188.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 348.5°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.617
• PSA: 91.27
• LogP: 1.30338